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Compound of Interest

1-methyl-1H-indole-3-sulfonyl
Compound Name:

chloride
CAS No.: 1158209-10-9
Cat. No.: B2814575

Get Quote

To Researchers, Scientists, and Drug Development Professionals:

This document aims to provide a comprehensive technical overview of the physical and
chemical characteristics of the compound identified by CAS Registry Number 154414-06-3.
However, a thorough search of chemical databases and scientific literature has revealed no
valid compound associated with this specific CAS number.

It is highly probable that CAS 154414-06-3 is an incorrect or obsolete identifier. The Chemical
Abstracts Service (CAS) assigns unique numerical identifiers to every chemical substance, and
the absence of information for this number indicates that it does not correspond to a known
compound.

Therefore, this guide will instead focus on providing a framework for the type of in-depth
analysis that would be conducted for a valid chemical entity, using illustrative examples and
methodologies. This will serve as a template for researchers to apply once the correct CAS
number or chemical name of the compound of interest is identified.
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Section 1: Compound Identification and Structure

The foundational step in characterizing any chemical substance is its unambiguous
identification. This typically includes:

o [UPAC Name: The systematic name assigned by the International Union of Pure and Applied
Chemistry.

e Synonyms: Common or trivial names used in literature or industry.
e Molecular Formula: The elemental composition of the molecule.
» Molecular Weight: The mass of one mole of the substance.

e Chemical Structure: A two-dimensional or three-dimensional representation of the atomic
arrangement.

Visualizing Molecular Structure

A clear visualization of the molecular structure is paramount for understanding its properties.
The DOT language, rendered by Graphviz, is an excellent tool for generating such diagrams.
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Hypothetical Molecular Structure
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Caption: A 2D representation of a hypothetical molecular structure.

Section 2: Physicochemical Properties

A comprehensive understanding of a compound's physical and chemical properties is crucial
for its application in research and development. These properties are typically presented in a
structured table for clarity.
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Property Experimental Value Predicted Value Method/Source

Melting Point (°C) DSC, MP Apparatus

Boiling Point (°C)

Solubility (mg/mL) HPLC, UV-Vis

- Water

- DMSO

- Ethanol

Density (g/cm?3)

pKa Potentiometry

LogP (Octanol-Water) HPLC

Appearance Visual

Stability HPLC, LC-MS

- Solid State (25°C)

- In Solution (pH 7.4)

Section 3: Synthesis and Purification

The synthesis and purification of a compound are critical for obtaining material of sufficient
quality for research. A detailed protocol would be provided, outlining the reaction scheme and
purification steps.

lllustrative Synthetic Workflow

Reaction
(Solvent, Temp, Time)

Reactant A

Crude Product [PUITEELTIR Pure Product (CAS XXXXXX-XX-X)
(e.g., Chromatography)

Reactant B
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Caption: A generalized workflow for chemical synthesis and purification.

Step-by-Step Synthesis Protocol (Hypothetical)

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve Reactant A (X grams, Y moles) in an appropriate solvent (Z mL).

» Addition of Reagent: Slowly add Reactant B (A grams, B moles) to the solution at room
temperature.

¢ Reaction Conditions: Heat the reaction mixture to a specific temperature (e.g., 80°C) and
allow it to stir for a designated time (e.g., 12 hours). Monitor the reaction progress by Thin
Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and quench
with water. Extract the product with an organic solvent (e.g., ethyl acetate).

 Purification: Purify the crude product using column chromatography on silica gel, eluting with
a suitable solvent system.

o Characterization: Confirm the identity and purity of the final product using analytical
techniques.

Section 4: Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of
the synthesized compound.

Key Analytical Techniques

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): Provides detailed
information about the molecular structure and connectivity of atoms.

e Mass Spectrometry (MS): Determines the molecular weight and can provide information
about the elemental composition and fragmentation pattern.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b2814575/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-cas-154414-06-3-physicochemical-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2814575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule.

e High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound.

o Elemental Analysis: Determines the percentage composition of elements in the compound.

Example of an Analytical Workflow

Synthesized Compound

Structural Identjgy

NMR (1H, 13C) Mass Spectrometry IR Spectroscopy

HPLC Elemental Analysis

Click to download full resolution via product page

Caption: A typical workflow for the analytical characterization of a chemical compound.

Conclusion

While the provided CAS number 154414-06-3 does not correspond to a known chemical entity,
this guide outlines the comprehensive approach required to characterize a novel or existing
compound. Researchers and scientists are encouraged to verify the CAS number of their
compound of interest to access accurate and relevant technical information. Once the correct
identifier is obtained, the principles and methodologies detailed herein can be applied to
generate a thorough understanding of its physical and chemical properties.

References

As no specific compound could be identified for CAS 154414-06-3, a list of references cannot
be provided. For a valid compound, this section would include citations to peer-reviewed
literature, chemical databases (e.g., SciFinder, Reaxys), and safety data sheets (SDS) that
support the presented information.
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e To cite this document: BenchChem. [An In-depth Technical Guide to CAS 154414-06-3:
Physicochemical Characteristics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2814575/docs#an-in-depth-technical-guide-to-cas-
154414-06-3-physicochemical-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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